Cas no 1215741-18-6 (Zopiclone-d8 N-Oxide(Mixture of Diastereomers))

• Product Name: Zopiclone-d8 N-Oxide(Mixture of Diastereomers)
• CAS No: 1215741-18-6
• MF: C₁₇H₁₇ClN₆O₄
• MW: 412.856975317001
• CID: 1073980
• PubChem ID: 45040709
• Update Time: 2024-11-05

Zopiclone-d8 N-Oxide(Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• (±)-Zopiclone oxide
• Zopiclone-d8 N-Oxide (Mixture of Diastereomers)
• Zopiclone-d8 N-Oxide (Mixture of Diastereomers)
• [6-(5-Chloropyridin-2-yl)-7-oxo-5H-pyrrolo[4,3-b]pyrazin-5-yl] 2,2,3,3,5,5,6,6-octadeuterio-4-methyl-4-oxidopiperazin-4-ium-1-carboxylate
• 1215741-18-6
• Zopiclone-d8 N-Oxide
• (E)-4,4'-Vinylenedipyridine;1,2-trans-(4-Pyridyl)ethene;1,2-trans-Bis(4-pyridyl)ethene;1,2-trans-Bis(4-pyridyl)ethylene;SERS 440;
• 1-Piperazine-d8-carboxylic Acid 4-Methyl-4-oxide 6-(5-Chloro-pyridin-2-yl)-7-oxo-6,7-dihydro-5H-pyrrolo[3,4-b]pyrazin-5yl Ester; RP 29753-d8
• Zopiclone-d8 N-Oxide(Mixture of Diastereomers)

• Inchi： 1S/C17H17ClN6O4/c1-24(27)8-6-22(7-9-24)17(26)28-16-14-13(19-4-5-20-14)15(25)23(16)12-3-2-11(18)10-21-12/h2-5,10,16H,6-9H2,1H3/i6D2,7D2,8D2,9D2
• InChI Key： IPTIKKTXLHVRKN-COMRDEPKSA-N
• SMILES： O(C1C2N=CC=NC=2C(=O)N1C1N=CC(Cl)=CC=1)C(N1C([2H])([2H])C([2H])([2H])[N+]([O-])(C)C([2H])([2H])C1([2H])[2H])=O

Computed Properties

• Exact Mass: 412.1501947g/mol
• Monoisotopic Mass: 412.1501947g/mol
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Melting Point: >158oC (dec.)
• Solubility: DMSO (Slightly), Methanol (Slightly)

Zopiclone-d8 N-Oxide(Mixture of Diastereomers) Security Information

• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazines Cyclopyrrolones